Cas no 2241865-88-1 ((2-aminopyrimidin-5-yl-4,6-d2)boronic acid)

• Product Name: (2-aminopyrimidin-5-yl-4,6-d2)boronic acid
• CAS No: 2241865-88-1
• MF: C₄H₆BN₃O₂
• MW: 140.932663440704
• CID: 6815843
• PubChem ID: 172403794
• Update Time: 2025-03-03

(2-aminopyrimidin-5-yl-4,6-d2)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2241865-88-1
• CS-18961
• (2-aminopyrimidin-5-yl-4,6-d2)boronic acid

• Inchi： 1S/C4H6BN3O2/c6-4-7-1-3(2-8-4)5(9)10/h1-2,9-10H,(H2,6,7,8)/i1D,2D
• InChI Key： CGHYQZASLKERLV-QDNHWIQGSA-N
• SMILES： OB(C1=C([2H])N=C(N)N=C1[2H])O

Computed Properties

• Exact Mass: 141.0678601Da
• Monoisotopic Mass: 141.0678601Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų